Cas no 1439900-25-0 ([2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride)

• Product Name: [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride
• CAS No: 1439900-25-0
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 5189922
• Update Time: 2025-05-22

[2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-6(2)12-8-10-4-3-7(5-9)11-8;/h3-4,6H,5,9H2,1-2H3;1H
• InChI Key： HQICICKKVRSJHO-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(OC(C)C)N=1)N.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride

[2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride: A Comprehensive Overview

[2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride, identified by the CAS number 1439900-25-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The molecule's structure features a pyrimidine ring substituted with a propan-2-yloxy group at the 2-position and a methanamine moiety at the 4-position, with the hydrochloride salt form being the predominant species under physiological conditions.

The synthesis of [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by selective substitution reactions to introduce the propan-2-yloxy and methanamine groups. The hydrochloride salt is formed by protonation of the amine group, which enhances solubility and stability for pharmaceutical applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for producing this compound, making it more accessible for research and development.

One of the most promising aspects of [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride lies in its biological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a valuable tool in drug discovery. For instance, research published in 2023 highlighted its ability to modulate kinase activity, a critical target in cancer therapy. Additionally, preclinical studies have shown that this compound demonstrates anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases.

The pharmacokinetic profile of [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride has also been extensively investigated. Data from recent studies indicate that the compound exhibits favorable absorption characteristics, with rapid uptake following oral administration. Its bioavailability is further enhanced by its ability to penetrate cellular membranes efficiently, ensuring effective delivery to target sites. However, ongoing research is focused on optimizing its stability and reducing potential off-target effects to improve therapeutic efficacy.

In terms of applications, [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride has shown promise in several therapeutic areas. Its role as a kinase inhibitor positions it as a potential candidate for anti-cancer drug development, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Furthermore, its anti-inflammatory properties make it a compelling option for treating conditions such as arthritis and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical and clinical trials.

The structural versatility of [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride also lends itself to further chemical modifications, enabling researchers to explore analogs with enhanced potency and selectivity. Recent breakthroughs in computational chemistry have facilitated virtual screening of such derivatives, accelerating the discovery process. These efforts are expected to yield novel compounds with improved pharmacokinetic profiles and reduced toxicity, paving the way for next-generation therapeutics.

In conclusion, [2-(Propan-2-yloxy)pyrimidin-4-yl]methanamine hydrochloride represents a significant advancement in pyrimidine-based drug development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in modern medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds immense promise for addressing unmet medical needs across various disease states.